5-Ethyl-3-methyl-isoxazole-4-carboxylic acid
Overview
Description
5-Ethyl-3-methyl-isoxazole-4-carboxylic acid is a derivative of isoxazole, a five-membered heterocyclic compound . It is related to Ethyl 3-ethyl-5-methylisoxazole-4-carboxylate, which is used as an intermediate in the preparation of cyclotetra-methyleneisoxazole .
Synthesis Analysis
Isoxazoles can be synthesized via various methods. The most common method involves the (3 + 2) cycloaddition reaction of an alkyne and nitrile oxide . Ethyl 3-Ethyl-5-methylisoxazole-4-carboxylate can be synthesized from Ethyl 2-butynoate and 3-Hexen-3-amine, N-9H-fluoren-9-ylidene-, N-oxide .Molecular Structure Analysis
The molecular structure of 5-Ethyl-3-methyl-isoxazole-4-carboxylic acid is characterized by a five-membered heterocyclic ring containing an oxygen atom and a nitrogen atom . The empirical formula is C5H5NO3 .Chemical Reactions Analysis
Isoxazoles can undergo various chemical reactions. For instance, they can be transformed into trisubstituted pyrazoles or disubstituted isoxazoles by treatment with phosphine, acyl chloride, and a base .Scientific Research Applications
Drug Discovery and Medicinal Chemistry
Isoxazoles, including 5-Ethyl-3-methyl-isoxazole-4-carboxylic acid, are prominent in drug discovery due to their presence in many commercially available drugs. They are valued for their ability to bind to biological targets based on their chemical diversity, which is crucial for expanding the drug-like chemical space .
Synthesis of Anticancer Agents
The compound’s derivatives have been investigated for their potential as anticancer agents. The structural diversity and biological activity of isoxazoles make them suitable candidates for designing drugs with increased potency and reduced toxicity .
Anti-Inflammatory Applications
Isoxazole derivatives exhibit anti-inflammatory properties, making them useful in the development of new therapeutic agents aimed at treating inflammatory diseases .
Antibacterial Activity
Research has shown that isoxazole compounds, including 5-Ethyl-3-methyl-isoxazole-4-carboxylic acid, possess antibacterial activities, which can be harnessed to create new antibiotics or antibacterial agents .
Solid Phase Peptide Synthesis
5-Ethyl-3-methyl-isoxazole-4-carboxylic acid has been used as an unnatural amino acid in the solid-phase synthesis of α/β-mixed peptides. This application is significant for the development of peptidomimetics as therapeutic agents .
Organic Synthesis of Novel Compounds
The isoxazole moiety is utilized in organic synthesis to create novel classes of compounds, including peptides and other bioactive molecules. Its bifunctional nature, containing both an amino and carboxylic group, makes it a versatile intermediate .
Development of Analeptics
Isoxazole derivatives have been used in the preparation of analeptics, which are stimulants of the central nervous system. These compounds can potentially be used to counteract the effects of depressant drugs and in the treatment of respiratory depression .
Nanocatalysis and Sensing Applications
The compound’s derivatives are being explored for their use in nanocatalysis and sensing applications. This includes the design of drug delivery systems and the development of sensors for various biological and chemical analyses .
Safety and Hazards
Future Directions
Isoxazoles are commonly found in many commercially available drugs, making them significant in the field of drug discovery . Therefore, it is imperative to develop new eco-friendly synthetic strategies for isoxazoles . The potential application of metal-free synthetic routes for the synthesis of isoxazoles is a promising area of research .
Mechanism of Action
Mode of Action
It’s worth noting that isoxazole derivatives are known for their broad spectrum of targets and high biological activity, making them useful in the development of new therapeutic agents with increased potency and lower toxicity .
Biochemical Pathways
Isoxazole derivatives have been tested for their anticancer, anti-inflammatory, and antibacterial activities , indicating that they may affect a variety of biochemical pathways related to these biological processes.
Result of Action
Isoxazole derivatives have been associated with various biological activities, including anticancer, anti-inflammatory, and antibacterial effects .
properties
IUPAC Name |
5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c1-3-5-6(7(9)10)4(2)8-11-5/h3H2,1-2H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEBFYEKSQILKOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NO1)C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70397954 |
Source
|
| Record name | 5-Ethyl-3-methyl-isoxazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70397954 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>23.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24809639 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
69083-54-1 |
Source
|
| Record name | 5-Ethyl-3-methyl-4-isoxazolecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=69083-54-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Ethyl-3-methyl-isoxazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70397954 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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